Cas no 213382-42-4 (Benzaldehyde, 3,6-dibromo-2-nitro-)

• Product Name: Benzaldehyde, 3,6-dibromo-2-nitro-
• CAS No: 213382-42-4
• MF: C₇H₃Br₂NO₃
• MW: 308.911620378494
• CID: 6625189
• PubChem ID: 15366552
• Update Time: 2024-01-08

Benzaldehyde, 3,6-dibromo-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,6-dibromo-2-nitro-
• 213382-42-4
• SCHEMBL14486448
• DTXSID801303669
• 3,6-dibromo-2-nitrobenzaldehyde

• Inchi： 1S/C7H3Br2NO3/c8-5-1-2-6(9)7(10(12)13)4(5)3-11/h1-3H
• InChI Key： FQHNRATXGVHKPE-UHFFFAOYSA-N
• SMILES： C(=O)C1=C(Br)C=CC(Br)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 308.84592g/mol
• Monoisotopic Mass: 306.84797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.9Ų